N-benzyl-3-hydroxypyridin-2-one

• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 1-benzyl-3-hydroxypyridin-2-one
• InChI: InChI=1S/C12H11NO2/c14-11-7-4-8-13(12(11)15)9-10-5-2-1-3-6-10/h1-8,14H,9H2
• InChI Key: YYOJBSBLTSAPCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CC=C(C2=O)O

Description

N-benzyl-3-hydroxypyridin-2-one is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Reaction of 141b (0.15 g, 0.55 mmol) with 1M BBr3 (0.66 mL) in dry CH2Cl2 (5 mL) within 48 h according to procedure 142a afforded pure 142b (0.13 g, 90%) as slightly brownish solid. 1H NMR (400 MHz, CDCl3) δ 7.3.1 (m, 5H), 6.83 (m, 3H), 6.14 (t, J=7.1 Hz, 1H), 5.19 (s, 2H). 13C NMR (100 MHz, CDCl3) δ 158.62, 146.78, 135.82, 128.74, 127.97, 126.53, 113.94, 106.95, 52.18. HRMS (EI) calcd for C12H11NO2 [M]+ 201.0792. found 201.0790.

Synthesis routes and methods II

Procedure details

1-Benzyl-3-benzyloxy-1H-pyridin-2-one (Ghosh etal, J. Org. Chem. 1989, 54, 5073) is dissolved in anhydrous methanol (10 mL) and to the thoroughly degassed solution is added a catalytic amount of Pd-C (0.1%). The mixture is hydrogenated under a balloon of hydrogen, until all the starting material is consumed. At the completion, the solution is filtered through Celite™. The solvent is removed in vacuo, and the residue is washed with ether, to afford the desired product.